2-(allylthio)-1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-benzimidazole

• IUPAC Name: (E)-3-(3,4-dimethoxyphenyl)-1-(2-prop-2-enylsulfanylbenzimidazol-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C21H20N2O3S/c1-4-13-27-21-22-16-7-5-6-8-17(16)23(21)20(24)12-10-15-9-11-18(25-2)19(14-15)26-3/h4-12,14H,1,13H2,2-3H3/b12-10+
• InChI Key: XEFAQVBOAQFYDS-ZRDIBKRKSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)N2C3=CC=CC=C3N=C2SCC=C)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/C(=O)N2C3=CC=CC=C3N=C2SCC=C)OC
• Molecular Formula: C21H20N2O3S
• Molecular Weight: 380.5 g/mol

Description

2-(allylthio)-1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-benzimidazole, also known as DMAB, is a benzimidazole derivative that has gained attention in the scientific community due to its potential as a therapeutic agent. DMAB has been synthesized using various methods and has shown promising results in scientific research applications.

Mechanism of Action

The mechanism of action of 2-(allylthio)-1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-benzimidazole is not fully understood. However, studies have suggested that 2-(allylthio)-1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-benzimidazole may act by inhibiting the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines. 2-(allylthio)-1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-benzimidazole may also act by inhibiting the Akt/mTOR pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
2-(allylthio)-1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-benzimidazole has been shown to have various biochemical and physiological effects. 2-(allylthio)-1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-benzimidazole has been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models of inflammatory diseases. 2-(allylthio)-1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-benzimidazole has also been shown to induce apoptosis and inhibit cell proliferation in cancer cells. In addition, 2-(allylthio)-1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-benzimidazole has been shown to have antioxidant properties and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

2-(allylthio)-1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-benzimidazole has several advantages for lab experiments. 2-(allylthio)-1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-benzimidazole is stable and can be easily synthesized using various methods. 2-(allylthio)-1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-benzimidazole has also been shown to have low toxicity and is well-tolerated in animal models. However, 2-(allylthio)-1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-benzimidazole has some limitations for lab experiments. 2-(allylthio)-1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-benzimidazole is poorly soluble in water and may require the use of organic solvents for administration. 2-(allylthio)-1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-benzimidazole also has a short half-life and may require frequent dosing.

Future Directions

There are several future directions for 2-(allylthio)-1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-benzimidazole research. 2-(allylthio)-1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-benzimidazole has shown potential as a therapeutic agent for various inflammatory diseases and cancers. Further studies are needed to determine the optimal dosage and administration of 2-(allylthio)-1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-benzimidazole for these applications. In addition, more research is needed to fully understand the mechanism of action of 2-(allylthio)-1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-benzimidazole. 2-(allylthio)-1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-benzimidazole may also have potential as a therapeutic agent for other diseases, such as neurodegenerative diseases and autoimmune diseases.

Synthesis Methods

2-(allylthio)-1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-benzimidazole has been synthesized using various methods, including the reaction of 2-mercapto-1H-benzimidazole with 3-(3,4-dimethoxyphenyl)acryloyl chloride in the presence of a base such as triethylamine. Another method involves the reaction of 2-mercapto-1H-benzimidazole with 3-(3,4-dimethoxyphenyl)acrylonitrile in the presence of a base and a palladium catalyst. Both methods have been successful in producing 2-(allylthio)-1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-benzimidazole in moderate to high yields.

Scientific Research Applications

2-(allylthio)-1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-benzimidazole has shown potential as a therapeutic agent in scientific research applications. Studies have shown that 2-(allylthio)-1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-benzimidazole has anti-inflammatory and anti-cancer properties. 2-(allylthio)-1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-benzimidazole has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in various inflammatory diseases. 2-(allylthio)-1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-benzimidazole has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.